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Compound of Interest

Compound Name: NOR116

Cat. No.: B1143032

In the pursuit of enhanced fire safety for polymeric materials, researchers and product
development professionals are continually exploring advanced flame retardant solutions. This
guide provides a detailed comparative study of two prominent halogen-free flame retardants:
NOR116, a N-alkoxy hindered amine (N-alkoxy HALS), and phosphinates, a class of
phosphorus-based compounds. This objective analysis, supported by experimental data, aims
to assist researchers, scientists, and drug development professionals in making informed
decisions for their specific applications.

Executive Summary

NOR116 and phosphinate flame retardants offer distinct mechanisms and performance
characteristics. NOR116 functions through a dual-action mechanism in both the gas and
condensed phases, providing flame retardancy at low concentrations and the added benefit of
UV stabilization. Phosphinates primarily act in the condensed phase by promoting the
formation of a protective char layer, which insulates the polymer from heat and oxygen. The
choice between these two flame retardants will depend on the specific polymer matrix, desired
fire safety standards, and other performance requirements such as thermal stability and
mechanical properties.

Data Presentation: Performance Comparison

The following tables summarize the flame retardant performance of NOR116 and phosphinate-
based flame retardants in various polymer matrices. It is important to note that the data is
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compiled from different studies and direct, head-to-head comparisons in the same polymer
system are limited.

Table 1: Limiting Oxygen Index (LOI) and UL-94 Ratings

. UL-94
Flame Polymer Concentrati .
. LOI (%) Rating Source
Retardant Matrix on (wt%) .
(Thickness)
35.0 (with

Polypropylen
NOR116 0.5 24.5% V-0 [1]

e (PP)

APP/PER)
Cyclic Polypropylen Increased
y ypropy 50 ) (3]
Phosphonate e (PP) from neat PP
Polymeric
Phosphonate  Epoxy Resin 2.0 (asP) - V-0 [4]
(PPMP)
DOPO Epoxy Resin 1.0-20(asP) - V-0 [4]
Aluminum
. Epoxy

Phosphinate 2.0 32.3 V-0 [5]

Thermoset

(HPDAI)

Table 2: Thermal Stability (Thermogravimetric Analysis - TGA)
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Temperatur
Onset of e at Max .
Flame Polymer . . Char Yield
. Degradatio Decomposit Source
Retardant Matrix . at 600°C (%)
n (Tonset) ion Rate
(Tmax)
Polymeric
_ >330°C (for
Phosphonate  Epoxy Resin - - [4]
FR alone)
(PPMP)
Phosphorami
317°C 17 [6]
de
Phosphate - - 250°C <1 [6]

Experimental Protocols

A brief overview of the standard experimental methodologies used to evaluate the performance
of these flame retardants is provided below.

Limiting Oxygen Index (LOI) Test

The LOI test determines the minimum concentration of oxygen in a flowing mixture of oxygen
and nitrogen that is required to support the flaming combustion of a vertically oriented
specimen. The test is typically conducted according to the 1ISO 4589 standard. A higher LOI
value indicates better flame retardancy.

UL-94 Vertical Burn Test

The UL-94 vertical burn test is a widely used method to assess the flammability of plastic
materials. A rectangular specimen is held vertically and ignited from the bottom with a
calibrated flame for a specified duration. The material is classified as V-0, V-1, or V-2 based on
the afterflame time, afterglow time, and whether flaming drips ignite a cotton pad placed below
the specimen. V-0 is the highest rating, indicating that burning stops within 10 seconds after
two applications of the flame, with no flaming drips.

Thermogravimetric Analysis (TGA)
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TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. This analysis provides information on the thermal stability of the material,
including the onset of degradation temperature and the amount of char residue formed at

elevated temperatures. A higher char yield often correlates with better flame retardant
performance in the condensed phase.

Mechanism of Action: Visualized

The flame retardant mechanisms of NOR116 and phosphinates are fundamentally different.
These mechanisms are illustrated in the following diagrams.
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Caption: Flame retardant mechanism of NOR116.
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Caption: Flame retardant mechanism of phosphinates.

In-depth Discussion
NOR116 (N-alkoxy HALS)

NOR116 is a monomeric N-alkoxy hindered amine that functions as a halogen-free flame
retardant and a light and thermal stabilizer.[7][8][9] Its primary applications are in polyolefins,
such as polypropylene and polyethylene, particularly in fibers, films, and non-woven fabrics.[7]

[8]

The flame retardant mechanism of NOR116 is multifaceted, involving both gas-phase and
condensed-phase actions.[1] In the gas phase, upon heating, the N-O bond in the N-alkoxy
HALS cleaves, generating nitroxyl and alkyl radicals. These radicals act as scavengers for the
highly reactive He and OHe radicals that propagate the combustion cycle, thus inhibiting the
flame.[1] In the condensed phase, NOR116 can promote the degradation of the polymer,
leading to the formation of a char layer that acts as a physical barrier to heat and fuel.[1]

A key advantage of NOR116 is its effectiveness at low concentrations, often as low as 1%.[7][8]
This low loading level helps to preserve the mechanical properties of the base polymer.
Furthermore, its dual functionality as a UV stabilizer makes it a cost-effective solution for
outdoor applications.

Phosphinate Flame Retardants
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Phosphinates are a class of organophosphorus compounds that are highly effective as flame
retardants, particularly in engineering thermoplastics like polyamides and polyesters. They are
valued for their high thermal stability and efficiency in promoting char formation.

The predominant flame retardant mechanism of phosphinates is in the condensed phase.[10]
Upon heating, phosphinates decompose to form phosphoric and polyphosphoric acids. These
acids act as catalysts for the dehydration of the polymer, leading to the formation of a dense,
insulating char layer. This char layer serves multiple purposes: it acts as a physical barrier that
insulates the underlying polymer from the heat of the flame, it reduces the release of flammable
volatiles into the gas phase, and it prevents oxygen from reaching the polymer surface.[11]

Some phosphinates can also exhibit a minor gas-phase activity by releasing phosphorus-
containing radicals (POe) that can participate in radical trapping in the flame, further inhibiting
combustion.[10]

Conclusion

Both NOR116 and phosphinate flame retardants are viable halogen-free solutions for
enhancing the fire safety of polymers. The selection of the most appropriate flame retardant
depends on a thorough evaluation of the polymer system, the required level of flame
retardancy, and other performance criteria.

 NOR116 is particularly well-suited for polyolefin applications where low loading levels,
preservation of mechanical properties, and UV stability are critical. Its dual-action
mechanism provides a comprehensive approach to flame retardancy.

» Phosphinates are a strong choice for engineering thermoplastics that require high thermal
stability and excellent char-forming capabilities to meet stringent fire safety standards.

Further research into the synergistic effects of combining N-alkoxy HALS like NOR116 with
phosphorus-based flame retardants could lead to the development of even more efficient and
robust flame retardant systems.[1][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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